N-Hexyl-D-gluconamide
Overview
Description
“N-Hexyl-D-gluconamide” is a chemical compound that is used for experimental and research purposes . It has a molecular formula of C12-H25-N-O6 and a molecular weight of 279.333 .
Synthesis Analysis
The synthesis of “this compound” and similar compounds has been studied in the context of microbial fermentation . The process involves the construction of strains, metabolic pathway design, and fermentation condition optimization . Another study discusses the synthesis and characterization of 3-O-esters of N-acetyl-d-glucosamine derivatives as organogelators . A series of double-chain quaternary ammonium salt surfactants N-[N ′[3-(gluconamide)] propyl-N ′-alkyl]propyl-N, N-dimethyl-N-alkyl ammonium bromide were also successfully synthesized from D (+)-glucose δ-lactone, N, N-dimethyldipropylenetriamine .
Molecular Structure Analysis
The molecular structure of “this compound” is complex and involves a network of hydrogen bonds . The gluconamide proves to aggregate and becomes a supramolecular gelator in aniline and benzyl alcohol solution . The resulting gels were characterized by rheology, scanning electron microscopy, proton nuclear magnetic resonance, Fourier transform infrared spectroscopy, and powder X-ray diffraction .
Chemical Reactions Analysis
“this compound” is known to undergo gluconoylation, a post-translational modification, especially in proteins bearing an N-terminal histidine-tag . This modification can hydrolyze over time, resulting in a free N-terminus and gluconate .
Scientific Research Applications
1. Enzyme Inhibition Properties
N-Hexyl-D-gluconamide and related derivatives have been studied for their potential as enzyme inhibitors. For instance, d-Gluconamide derivatives have shown inhibitory action on human liver lysosomal glucocerebrosidase and human spleen neutral aryl β-glucosidase. These properties suggest potential applications in biochemical research and therapeutic contexts (Chiao et al., 1979).
2. Liquid-Crystal Properties
This compound exhibits interesting liquid-crystal properties. Studies have revealed its capability to transition into a smectic A liquid-crystal phase, preceded by crystal-to-crystal phase transitions. Such characteristics make it a candidate for research in materials science, particularly in the field of liquid crystals (Jeffrey & Małuszyńska, 1990).
3. Organogel Formation
Research indicates that gluconamides can be functionalized to form organogels with high viscosity, capable of gelating a variety of organic solvents. This property has implications for the development of new materials and applications in nanotechnology (Hafkamp et al., 1999).
4. Amphiphilic Properties
This compound demonstrates amphiphilic properties, making it a subject of interest in the study of molecular interactions and self-assembly processes. These properties are crucial for understanding phenomena in biological systems and for designing new biomaterials (Zabel et al., 1986).
5. Stability in Hydrogels
Its application in stabilizing hydrogels has been researched, with studies demonstrating that nonionic surfactants can significantly delay or prevent crystallization in C8-DGlu gels. This finding is important for the potential use of such gels in various industrial and biomedical applications (Buerkle et al., 2011).
Safety and Hazards
Future Directions
Future research could focus on improving the solubility and activity of “N-Hexyl-D-gluconamide” and similar compounds for use in various applications, such as cryopreservation . Additionally, further studies could investigate the interaction of gluconamides and gluconates with amino acids in hair care .
Properties
IUPAC Name |
(2R,3S,4R,5R)-N-hexyl-2,3,4,5,6-pentahydroxyhexanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H25NO6/c1-2-3-4-5-6-13-12(19)11(18)10(17)9(16)8(15)7-14/h8-11,14-18H,2-7H2,1H3,(H,13,19)/t8-,9-,10+,11-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WMZPVFOBKVXTGO-CHWFTXMASA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCNC(=O)C(C(C(C(CO)O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCNC(=O)[C@@H]([C@H]([C@@H]([C@@H](CO)O)O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H25NO6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501314788 |
Source
|
| Record name | N-Hexyl-D-gluconamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501314788 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
18375-59-2 |
Source
|
| Record name | N-Hexyl-D-gluconamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=18375-59-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-Hexyl-D-gluconamide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018375592 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-Hexyl-D-gluconamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501314788 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-hexyl-D-gluconamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.038.397 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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